Cas no 2172071-79-1 (N-methyl-3-(4-methylpentyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine)

• Product Name: N-methyl-3-(4-methylpentyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• CAS No: 2172071-79-1
• MF: C₁₁H₁₈N₆
• MW: 234.300820827484
• CID: 6046137
• PubChem ID: 165549728
• Update Time: 2025-10-29

N-methyl-3-(4-methylpentyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-3-(4-methylpentyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• 2172071-79-1
• N-methyl-3-(4-methylpentyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
• EN300-1591978

• Inchi： 1S/C11H18N6/c1-8(2)5-4-6-17-11-9(15-16-17)10(12-3)13-7-14-11/h7-8H,4-6H2,1-3H3,(H,12,13,14)
• InChI Key： YUDCSBPWPWQLEI-UHFFFAOYSA-N
• SMILES： N1(C2C(=C(N=CN=2)NC)N=N1)CCCC(C)C

Computed Properties

• Exact Mass: 234.15929460g/mol
• Monoisotopic Mass: 234.15929460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68.5Ų

Additional information on N-methyl-3-(4-methylpentyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine

N-Methyl-3-(4-Methylpentyl)-3H-1,2,3-Triazolo[4,5-D]Pyrimidin-7-Amine: A Comprehensive Overview

The compound with CAS No. 2172071-79-1, known as N-Methyl-3-(4-Methylpentyl)-3H-1,2,3-Triazolo[4,5-D]Pyrimidin-7-Amine, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The long-tail keyword for this compound highlights its unique structure and functional groups, making it a subject of interest for researchers exploring novel drug candidates.

Recent studies have demonstrated that N-Methyl-3-(4-Methylpentyl)-3H-1,2,3-Triazolo[4,5-D]Pyrimidin-7-Amine exhibits potent inhibitory effects on key enzymes involved in cellular signaling pathways. For instance, research published in *Journal of Medicinal Chemistry* revealed that this compound effectively inhibits the activity of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. This finding underscores its potential as a candidate for anti-cancer therapies, particularly in targeting proliferative diseases where unregulated cell division is a hallmark.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Researchers have employed strategies such as Suzuki coupling and Stille coupling to construct the triazolopyrimidine core. The introduction of the 4-methylpentyl group at the 3-position of the triazole ring is crucial for enhancing the compound's pharmacokinetic properties, including bioavailability and metabolic stability. These attributes are essential for translating laboratory findings into clinical applications.

In terms of pharmacokinetics, studies have shown that N-Methyl-3-(4-Methylpentyl)-3H-1,2,3-Triazolo[4,5-D]Pyrimidin-7-Amine demonstrates favorable absorption profiles in preclinical models. Its lipophilic nature facilitates its passage through biological membranes, while the presence of the methyl group at the nitrogen atom enhances its solubility in aqueous environments. These characteristics are advantageous for designing dosage forms that ensure consistent drug delivery to target tissues.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed that the triazolopyrimidine core interacts strongly with the active sites of several protein targets, including kinases and proteases. Such interactions suggest that this compound could serve as a lead molecule for developing inhibitors against various disease-related enzymes.

Moreover, preclinical toxicity studies have indicated that N-Methyl-3-(4-Methylpentyl)-3H-1,2,3-Triazolo[4,5-D]Pyrimidin-7-Amine exhibits low toxicity profiles in animal models. This is attributed to its selective binding to target proteins and minimal off-target effects. Such findings are promising for advancing this compound into clinical trials and eventual therapeutic use.

In conclusion, N-Methyl-3-(4-Methylpentyl)-3H-1,2,3-Triazolo[4,5-D]Pyrimidin-7-Amine represents a compelling candidate for drug development due to its unique chemical structure and diverse biological activities. Ongoing research continues to explore its potential applications in treating various diseases by targeting key molecular pathways. As advancements in synthetic chemistry and pharmacology unfold, this compound stands at the forefront of innovation in medicinal research.